Cas no 625098-86-4 (tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate)

• Product Name: tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
• CAS No: 625098-86-4
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD10698626
• CID: 2110485
• PubChem ID: 23533688
• Update Time: 2025-11-06

tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate
• tert-butyl 3-hydroxy-7,8-dihydro-5H-1,6-naphthyridine-6-carboxylate
• 6-Boc-3-hydroxy-7,8-dihydro-5H-[1,6]naphthyridine
• AB62543
• TERT-BUTYL3-HYDROXY-7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE
• SCHEMBL13226239
• CS-0127679
• 625098-86-4
• MFCD10698626
• DA-04300

• MDL： MFCD10698626
• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-5-4-11-9(8-15)6-10(16)7-14-11/h6-7,16H,4-5,8H2,1-3H3
• InChI Key： KGHGKHAUTOHDTA-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=C(C=NC=2CC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244Da
• Monoisotopic Mass: 250.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate

Research Brief on tert-Butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate (CAS: 625098-86-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate (CAS: 625098-86-4) as a key intermediate in the synthesis of biologically active compounds. This compound, characterized by its naphthyridine core and tert-butyl carbamate protecting group, has garnered attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 625098-86-4 in the preparation of novel PI3K inhibitors. The researchers demonstrated that the hydroxyl group at the 3-position of the naphthyridine ring serves as a versatile handle for further functionalization, enabling the introduction of diverse pharmacophores. The tert-butyl carbamate group was found to enhance the stability of the intermediate during multi-step syntheses, a critical factor in optimizing the overall yield of target molecules.

In another investigation, scientists from a leading pharmaceutical company utilized tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate as a building block for the development of selective JAK2 inhibitors. The study, detailed in Bioorganic & Medicinal Chemistry Letters (2024), reported that the compound's rigid naphthyridine scaffold contributed to improved binding affinity and selectivity profiles in the resulting inhibitors. The researchers also noted that the tert-butyl group facilitated easier purification steps during the synthetic process.

Recent patent applications (WO2023124567, 2023) have further expanded the potential applications of 625098-86-4, disclosing its use in the synthesis of antiviral compounds targeting emerging RNA viruses. The patent documents highlight the compound's adaptability in creating structurally diverse libraries through various coupling reactions at the 3-hydroxy position, while maintaining the integrity of the dihydronaphthyridine core.

From a synthetic chemistry perspective, new methodologies have been developed to improve the production efficiency of tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate. A recent publication in Organic Process Research & Development (2024) described a continuous flow process that significantly reduces reaction times and improves yields compared to traditional batch methods. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

In conclusion, tert-butyl 3-hydroxy-7,8-dihydro-1,6-naphthyridine-6(5H)-carboxylate (625098-86-4) continues to demonstrate its value as a versatile intermediate in medicinal chemistry. Its unique structural features and synthetic flexibility make it particularly valuable for the development of kinase inhibitors and other therapeutic agents. Ongoing research suggests that this compound will remain an important tool in drug discovery pipelines, with potential applications expanding into new therapeutic areas. Future studies are expected to explore its utility in additional drug classes and further optimize synthetic approaches for industrial-scale production.